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Compound of Interest

Compound Name: KG-501

Cat. No.: B1673624

This document provides immediate and essential safety protocols, logistical information, and
disposal plans for the handling of KG-501. The following procedural guidance is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
use of this compound in a laboratory setting.

Chemical and Physical Properties

KG-501, also known as N-(4-Chlorophenyl)-3-(phosphonooxy)naphthalene-2-carboxamide, is a
small-molecule inhibitor of the CREB-CBP interaction.[1][2] It is supplied as a solid powder and
is intended for research use only.[1]

Property Value

CAS Number 18228-17-6
Molecular Formula C17H13CINO5P
Molecular Weight 377.71 g/mol
Appearance Solid powder

Short term (days to weeks): 0 - 4°C; Long term

Storage
(months to years): -20°C or -80°C[1][2]

Personal Protective Equipment (PPE)
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BENGHE

A thorough hazard assessment should be conducted before handling KG-501.[3] The following
PPE is recommended as a minimum requirement to create a barrier against potential exposure.

[4]

PPE Category

Item

Specification and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

To protect against splashes
and airborne particles. A face
shield should be worn in
addition to safety glasses or
goggles when there is a

significant splash hazard.[5][6]

Hand Protection

Disposable Nitrile Gloves

Provides protection against
incidental contact. For
prolonged contact or when
handling stock solutions,
consider double-gloving or
using thicker, chemical-

resistant gloves.[5][7]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing
from spills.[4] A flame-resistant
lab coat should be considered
if working with flammable

solvents.[6]

Respiratory Protection

Not generally required

As KG-501 is a powder,
weighing and handling should
be performed in a chemical
fume hood or a ventilated
enclosure to minimize
inhalation risk. If these controls
are not available, a respirator

may be necessary.[4]

Foot Protection

Closed-toe Shoes

To protect feet from spills and

falling objects.[4]
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Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the standard procedure for preparing a stock solution of KG-501.
e Preparation:

o Ensure all necessary PPE is worn correctly.

o Work within a certified chemical fume hood.

o Gather all required materials: KG-501 powder, appropriate solvent (e.g., DMSO),
calibrated balance, weigh paper, spatula, and appropriate volumetric flasks and pipettes.

e Weighing the Compound:
o Tare the balance with a piece of weigh paper.
o Carefully weigh the desired amount of KG-501 powder onto the weigh paper.
o Record the exact weight.

e Dissolution:

[¢]

Transfer the weighed KG-501 powder into a volumetric flask.

[¢]

Add a small amount of the chosen solvent to the flask to dissolve the powder.

Once dissolved, add the solvent to the final desired volume.

[e]

o

Cap the flask and invert several times to ensure a homogenous solution.

o Storage:

o Label the container with the compound name, concentration, solvent, date of preparation,
and your initials.

o Store the stock solution at the recommended temperature (-20°C or -80°C) in a tightly
sealed container.[2]
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Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling and Storage Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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